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This technical guide provides an in-depth overview of the BioButterfly™ project, a collaborative
venture aimed at producing bio-based 1,3-butadiene from ethanol. The project, a partnership
between Michelin, Axens, and IFP Energies nouvelles (IFPEN), seeks to establish a
sustainable and economically viable pathway to produce a key component for the synthesis of
renewable polymers, particularly for the tire industry.[1][2] While specific proprietary data from
the project remains confidential, this guide synthesizes publicly available information and
relevant scientific literature to detail the project's context, potential chemical pathways, and
experimental considerations.

Project Overview and Objectives

Launched in 2012, the BioButterfly™ project has progressed from laboratory-scale research to
the operation of an industrial-scale demonstrator plant.[1][2][3] The primary goal is to develop
and commercialize a process for converting ethanol derived from biomass into 1,3-butadiene, a
crucial monomer for the production of synthetic rubbers like styrene-butadiene rubber (SBR)
and polybutadiene rubber (PBR).[4][5]
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The project has achieved significant milestones, including the inauguration of a demonstrator
plant in Bassens, France, in July 2023.[5][6][7] This facility has successfully produced bio-
based butadiene from both first-generation (from crops like corn and beets) and second-
generation (from non-food sources like wood and agricultural waste) ethanol.[4][8][9] The
produced butadiene has been validated for use in the synthesis of high-performance synthetic
rubber.[4][8][9]

Key Objectives of the BioButterfly™ Project:

e Sustainable Feedstock: Utilize renewable biomass-derived ethanol to reduce reliance on
fossil fuels for butadiene production.[2][3]

e Economic Viability: Develop a cost-competitive process for bio-based butadiene.

e Environmental Impact: Lower the carbon footprint associated with synthetic rubber
production.

 Industrial Scale-Up: Successfully transition the technology from pilot to commercial-scale
production, with Axens leading the commercialization of the technology.[2][3]

Quantitative Data

Detailed quantitative performance data from the BioButterfly™ project's demonstrator plant are
not publicly available. However, the production capacity of the demonstrator plant and some
performance metrics from related research provide context for the technology's potential.
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Parameter Value/Range Source
Demonstrator Plant Production )

] 20 to 30 metric tons per year [7][10]
Capacity
Target Commercial Plant

) ) 100,000 tonnes/year [3]
Capacity (lllustrative)
Butadiene Selectivity (General ]

~70% (single-pass, lab scale)

Research)
Ethanol Conversion (General High (specifics vary with
Research) catalyst and conditions)
Butadiene Yield (General Varies significantly based on (1]

Research)

process and catalyst

Core Technology: Ethanol to Butadiene Conversion

The conversion of ethanol to 1,3-butadiene is a complex catalytic process that can be achieved
through different pathways. The two primary routes are the one-step Lebedev process and the
two-step Ostromyslensky process. It is not publicly disclosed which specific process the
BioButterfly™ project employs, but both represent plausible technological foundations.

Potential Signaling Pathways

The overall transformation of ethanol to butadiene involves a series of catalytic reactions,
including dehydrogenation, aldol condensation, dehydration, and
hydrogenation/dehydrogenation steps. The specific sequence and intermediates depend on the
chosen process and catalyst system.

Below are generalized diagrams representing the likely chemical pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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